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Compound of Interest

Compound Name: Primidolol

Cat. No.: B1678104

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of Primidolol, a beta-adrenergic
receptor antagonist.[1] The following procedural guidance is designed to be a preferred source
for laboratory safety and chemical handling, fostering a culture of safety and trust.

Primidolol Hazard Summary

Primidolol is classified as a hazardous substance that requires careful handling to avoid
adverse health effects. The Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) identifies Primidolol with the following hazard statements:

e H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
e H335: May cause respiratory irritation.[2]

Given these hazards, the use of appropriate Personal Protective Equipment (PPE) is
mandatory to prevent skin and eye contact, and inhalation.

Personal Protective Equipment (PPE) Protocol

When handling Primidolol, especially in its powdered form, a comprehensive PPE strategy is
crucial. This includes, but is not limited to, the following:
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. Hand Protection:

It is recommended to wear two pairs of powder-free nitrile gloves that comply with ASTM
standard D-6978.[3] The absence of powder minimizes the risk of the powder absorbing and
spreading hazardous materials.[4][5]

Gloves should be changed every 30 minutes, or immediately if they become contaminated or
damaged.[4][5]

. Eye and Face Protection:

Safety goggles and a face shield, or a full face-piece respirator, are required to protect
against splashes and airborne particles.[3] Standard eyeglasses are not a substitute for
proper safety eyewear.

. Respiratory Protection:

A fit-tested NIOSH-certified N95 or higher-level respirator is essential when there is a risk of
inhaling airborne powder or aerosols.[3] Surgical masks do not provide adequate respiratory
protection from chemical dust.

. Body Protection:

A disposable, long-sleeved gown that closes in the back with tight-fitting cuffs should be
worn.[4]

For operations with a higher risk of exposure, full-body protection, such as "bunny suit"
coveralls, may be necessary to prevent skin contact and cross-contamination.[4]

Shoe covers should also be worn and are considered part of a complete PPE ensemble.[4]

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) with occupational exposure limits (OELS) for

Primidolol is not publicly available, the following table summarizes its key chemical and

P

hysical properties.
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Property Value
Chemical Formula C17H23N304
Molecular Weight 333.39 g/mol
CAS Number 67227-55-8
Appearance Solid powder

Storage Temperature

0 - 4 °C (short term), -20 °C (long term)

Safe Handling and Storage Workflow

Adherence to a strict workflow is critical for minimizing exposure risk. The following diagram

outlines the key steps for the safe handling and storage of Primidolol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling of Primidolol for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678104#personal-protective-equipment-for-
handling-primidolol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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